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Compound of Interest

Compound Name: H-DL-Phe-OMe.HCI

Cat. No.: B554974

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling, storage, and use of H-DL-
Phe-OMe.HCI (DL-Phenylalanine methyl ester hydrochloride). Adherence to these protocols is
crucial to ensure personnel safety, maintain compound integrity, and achieve reliable
experimental outcomes.

Chemical and Physical Properties

H-DL-Phe-OMe.HClI is a hydrochloride salt of the methyl ester of DL-Phenylalanine, a non-
essential amino acid. It is often used as a precursor in the synthesis of peptides and other
pharmaceuticals.[1] Its methyl ester form can enhance bioavailability, making it a subject of
interest for dietary supplements aimed at improving mood and cognitive function.[1]

Table 1: Physical and Chemical Data for H-DL-Phe-OMe.HCI
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Property Value References

DL-Phe-OMe-HCI, Methyl 3-

Synonyms phenyl-DL-alaninate [1112]
hydrochloride
CAS Number 5619-07-8 [1]
Molecular Formula C10H13NO2-HCI [1]
Molecular Weight 215.68 g/mol [3]
Appearance White to off-white powder/solid  [1][3]
Melting Point 157 - 160 °C [11[3]
Purity > 99% (HPLC) [1]
Solubility Soluble in Ethanol and )

Methanol.

Handling and Personal Protective Equipment (PPE)

Safe handling of H-DL-Phe-OMe.HCI requires adherence to standard laboratory safety
practices and the use of appropriate personal protective equipment to minimize exposure.

2.1 Engineering Controls

 When handling the solid form where dust may be generated, use a chemical fume hood or a
ventilated enclosure to keep airborne levels below exposure limits.[5]

e Ensure an eyewash station and safety shower are readily accessible in the work area.[6]
2.2 Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when working with this compound.

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2][3]

o Hand Protection: Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.

[3][6]
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o Skin and Body Protection: A lab coat or other protective clothing should be worn.[3]

o Respiratory Protection: If dust is generated, a dust respirator or a self-contained breathing
apparatus should be used to avoid inhalation.[5]

2.3 Hygiene Measures

e Wash hands thoroughly after handling the compound, before eating, smoking, or using the
lavatory.[5]

e Avoid breathing dust.[5]

e Do not ingest or allow the compound to come into contact with skin and eyes.[7]
Storage Procedures

Proper storage is critical for maintaining the stability and purity of H-DL-Phe-OMe.HCI.

o Temperature: Store in a tightly closed container in a refrigerator at a temperature between
0°C and 8°C.[1][8] Some suppliers recommend storage at or below 5°C.[5]

o Container: Keep the container tightly sealed to prevent moisture absorption, as the
compound can be hygroscopic.[5][9]

o Incompatibilities: Store away from strong oxidizing agents.[3][5]

» Ventilation: Store in a dry and well-ventilated place.[2][7]

Experimental Protocols

4.1 Protocol for Preparation of a Stock Solution

This protocol outlines a general procedure for preparing a stock solution of H-DL-Phe-
OMe.HCI for use in experimental assays.

Materials:

e H-DL-Phe-OMe.HCI powder
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Appropriate solvent (e.qg., sterile deionized water, ethanol, or methanol)
Calibrated analytical balance

Volumetric flasks and pipettes

Vortex mixer or sonicator

Personal Protective Equipment (PPE)

Procedure:

Pre-weighing Preparation: Don all required PPE (lab coat, gloves, safety glasses). Ensure
the analytical balance is calibrated and located inside a chemical fume hood or ventilated
enclosure.

Weighing: Tare a suitable weigh boat on the analytical balance. Carefully weigh the desired
amount of H-DL-Phe-OMe.HCI powder.

Solubilization: Transfer the weighed powder into a volumetric flask of the desired volume.

Dissolving: Add a portion of the chosen solvent (e.g., ~70% of the final volume). Cap the
flask and mix thoroughly using a vortex mixer or sonicator until the solid is completely
dissolved.

Final Volume Adjustment: Once dissolved, add the solvent to the final volume mark on the
volumetric flask.

Homogenization: Invert the flask several times to ensure the solution is homogeneous.

Storage: Transfer the solution to a clearly labeled, sealed container. Store the stock solution
under appropriate conditions (typically refrigerated or frozen, protected from light) based on
the solvent used and experimental requirements.

Spill and Disposal Procedures

5.1 Spill Response
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o Small Spills: For small spills of the solid material, use appropriate tools to carefully sweep or
scoop the material into a suitable waste disposal container.[5]

» Large Spills: For larger spills, evacuate the area. Use a shovel to place the material into a
convenient waste disposal container.[5] Avoid generating dust. A self-contained breathing
apparatus should be used to avoid inhalation of the product.[5]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and
decontaminating solution.

5.2 Waste Disposal

» Dispose of waste material in accordance with federal, state, and local environmental control
regulations.[5] Do not allow the product to enter drains.

Stability and Reactivity
o Reactivity: The compound is stable under recommended storage conditions.[5]

» Conditions to Avoid: Avoid heat, sources of ignition, and exposure to incompatible materials.

[5]
e Incompatible Materials: Avoid contact with strong oxidizing agents.[3]

e Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, including oxides of carbon (CO, COz2), nitrogen oxides (NOXx),
and hydrogen chloride gas.[3][5]

Visualized Workflows

7.1 General Handling Workflow

The following diagram outlines the standard workflow for handling H-DL-Phe-OMe.HCI from
receipt to solution preparation.
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Preparation & Safety
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2. Don Personal
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roceed to handling

Chemical Handling
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G. Weigh Required Amouna

7. Prepare Solution
(as per Protocol 4.1)

Store solution Return unused solid \Clean up

Completion & Storage

8. Store Stock Solution 9. Return Solid Compound 10. Clean Workspace &
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Click to download full resolution via product page

Workflow for handling H-DL-Phe-OMe.HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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